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Compound of Interest

Compound Name: Chlorindanol

Cat. No.: B1668727

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This
guide provides essential, step-by-step procedures for the proper disposal of Chlorindanol, a
topical antiseptic agent. Adherence to these guidelines will help mitigate environmental hazards
and ensure the safety of all laboratory personnel.

Immediate Safety and Disposal Plan

Chlorindanol, a chlorinated organic compound, is categorized as an irritant and is harmful to
aquatic life.[1][2][3] Therefore, it must be disposed of as hazardous chemical waste. Under no
circumstances should Chlorindanol or its solutions be poured down the drain.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling Chlorindanol waste, ensure you are
wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat.

o Waste Segregation: It is crucial to segregate Chlorindanol waste properly. It should be
collected in a designated, leak-proof, and clearly labeled waste container for halogenated
organic waste. Do not mix it with non-halogenated solvents, as this can complicate and
increase the cost of disposal.[4]
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» Container Labeling: The waste container must be labeled with a hazardous waste tag that

clearly identifies the contents as "Chlorindanol Waste" and includes the appropriate hazard

pictograms (e.g., irritant, environmentally hazardous).

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

« Institutional Procedures: Follow your institution's specific guidelines for hazardous waste

pickup and disposal. Contact your Environmental Health and Safety (EHS) department to

schedule a waste collection.

Chemical and Safety Data Summary

For quick reference, the following table summarizes key quantitative data for Chlorindanol.

Property

Value

Molecular Formula

CoHoCIO[5][6]

Molecular Weight 168.62 g/mol [5][6]
GHS Hazard Pictogram Irritant[1]
GHS Signal Word Warning[1]

Hazard Statements

H302 (Harmful if swallowed), H319 (Causes
serious eye irritation), H412 (Harmful to aquatic

life with long lasting effects)[2]

Precautionary Statements

P273 (Avoid release to the environment),
P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.)[2]

Storage Conditions

Dry, dark, and at O - 4 °C for short term (days to
weeks) or -20 °C for long term (months to
years).[1]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Chlorindanol waste.
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Caption: Workflow for the proper disposal of Chlorindanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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